2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide

Specification

• CAS No.: 49656-91-9
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• Standard InChI: InChI=1S/C16H15N5OS/c17-18-14(22)11-23-16-20-19-15(12-7-3-1-4-8-12)21(16)13-9-5-2-6-10-13/h1-10H,11,17H2,(H,18,22)
• Standard InChI Key: WDPSOMKCCCJRCE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN

Introduction

Chemical Identity and Structural Characteristics

Basic Information and Identifiers

2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide is a complex organic molecule characterized by its unique structural features and potential biological activities. This compound belongs to the class of hydrazones, which are known for their diverse applications in medicinal chemistry and agricultural sciences. It is officially registered with CAS number 49656-91-9, and possesses distinct molecular characteristics that contribute to its pharmacological potential.

The chemical identity of this compound can be summarized in the following table:

Parameter	Value
CAS Number	49656-91-9
Molecular Formula	C16H15N5OS
Molecular Weight	325.4 g/mol
IUPAC Name	2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
Alternative Names	2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
Chemical Class	Hydrazones
Functional Groups	Triazole, Sulfanyl, Acetohydrazide

Structural Features

The molecular architecture of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide is characterized by several key structural elements that contribute to its chemical reactivity and biological activity. The compound features a 1,2,4-triazole core, which is a five-membered heterocyclic ring containing three nitrogen atoms. This triazole moiety serves as the central scaffold to which other functional groups are attached.

Two phenyl groups are positioned at the 4 and 5 positions of the triazole ring, contributing to the molecule's lipophilicity and potential for π-π interactions with biological targets. The sulfanyl group (-S-) connects the triazole core to the acetohydrazide functional group, creating a flexible linker that may facilitate optimal positioning for binding to biological targets. The acetohydrazide moiety (-CO-NH-NH2) at the terminal position provides hydrogen bond donor and acceptor sites, which are crucial for interactions with receptor proteins and enzymes.

These structural features collectively contribute to the compound's chemical versatility and biological potential, making it a valuable scaffold for pharmaceutical research and development.

Synthesis and Chemical Properties

Synthetic Routes

The synthesis of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide involves multiple reaction steps and carefully controlled conditions. The synthetic pathway typically begins with 4,5-diphenyl-4H-1,2,4-triazole-3-thione as the starting material, which can exist in two tautomeric forms. This thione derivative is prepared through the cyclization reaction of 1,4-diphenyl thiosemicarbazide in alkaline media.

In the subsequent step, the triazole-thione undergoes an S-alkylation reaction with ethyl bromoacetate in the presence of sodium ethanolate to yield ethyl 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl] acetate. This reaction direction to form the thio derivative has been confirmed through X-ray crystallography studies. The resulting ester intermediate can then be converted to the target acetohydrazide through reaction with hydrazine hydrate.

The synthesis requires careful control of reaction conditions such as temperature and pH to optimize yields and purity. Characterization techniques including Nuclear Magnetic Resonance (NMR) spectroscopy and Thin Layer Chromatography (TLC) are employed to confirm the structure and assess reaction progress.

Chemical Reactivity

The compound demonstrates chemical reactivity patterns characteristic of its constituent functional groups. The acetohydrazide moiety (-CO-NH-NH2) can undergo condensation reactions with aldehydes and ketones to form hydrazones. This reactivity has been exploited to synthesize derivatives with enhanced biological activities, such as the formation of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2-ethoxyphenyl)methylidene]acetohydrazide.

The sulfanyl linkage provides opportunities for oxidation reactions, potentially forming sulfoxide or sulfone derivatives with altered biological profiles. The triazole ring, being aromatic in nature, demonstrates stability under various reaction conditions while providing a platform for potential N-alkylation reactions.

Reaction conditions such as temperature, solvent choice (e.g., dichloromethane), and catalyst presence significantly influence reaction pathways and yields. These chemical properties make the compound versatile for structural modifications aimed at optimizing biological activity profiles.

Structure-Activity Relationship and Derivatives

Key Structural Elements for Biological Activity

Analysis of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide and related compounds has provided insights into the structure-activity relationships governing their biological effects. The 1,2,4-triazole scaffold serves as a crucial pharmacophore, contributing to the compound's ability to interact with biological targets. The positioning of the two phenyl groups at the 4 and 5 positions of the triazole ring influences lipophilicity and membrane permeability, factors that affect bioavailability and target engagement.

The sulfanyl linker (-S-) provides conformational flexibility, allowing the molecule to adopt optimal orientations for binding to target proteins. The acetohydrazide functional group contributes hydrogen bond donors and acceptors, facilitating specific interactions with receptor binding sites. These structural elements collectively determine the compound's biological activity profile and its potential for therapeutic applications.

Notable Derivatives

Several derivatives of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide have been synthesized to enhance biological activity or optimize pharmacokinetic properties. One significant derivative is 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2-ethoxyphenyl)methylidene]acetohydrazide, formed through condensation of the parent compound with 2-ethoxybenzaldehyde. This derivative features an additional aromatic system with an ethoxy substituent, potentially enhancing binding interactions with target proteins.

Another noteworthy derivative includes 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]acetohydrazide, which incorporates a trimethoxyphenyl group that may confer enhanced biological activity through additional binding interactions. The structural modifications in these derivatives aim to optimize potency, selectivity, and pharmacokinetic properties.

Analytical Characterization

Spectroscopic Analysis

The structural characterization of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide relies heavily on various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the connectivity and chemical environment of hydrogen and carbon atoms in the molecule. Characteristic signals for the triazole core, phenyl rings, sulfanyl methylene group, and acetohydrazide moiety help confirm the structure.

Infrared (IR) spectroscopy reveals the presence of key functional groups, with characteristic absorption bands for the N-H stretching of the hydrazide group (typically around 3300-3400 cm⁻¹), carbonyl stretching (approximately 1680-1700 cm⁻¹), and C=N stretching of the triazole ring (around 1600-1650 cm⁻¹). Mass spectrometry provides confirmation of the molecular weight and fragmentation pattern, further supporting structural assignment.

X-ray crystallography has been employed to definitively establish the three-dimensional structure and confirm the direction of specific reactions in the compound's synthesis. This technique has been particularly valuable in elucidating the exact positioning of substituents and the conformation adopted by the molecule in the solid state.

Chromatographic Methods

Thin Layer Chromatography (TLC) serves as an important technique for monitoring the progress of reactions involving 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide and assessing the purity of the final product. Appropriate solvent systems typically include combinations of ethyl acetate, hexane, or methanol, with visualization achieved through UV light or appropriate staining reagents.

High-Performance Liquid Chromatography (HPLC) provides quantitative analysis of the compound and its derivatives, allowing for precise determination of purity and detection of potential impurities. The compound's UV absorbance properties, attributed to the aromatic rings and conjugated systems, facilitate detection using UV-visible detectors.

These analytical techniques collectively provide comprehensive characterization of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide, supporting both synthetic efforts and biological activity studies.

Research Implications and Future Directions

Challenges and Opportunities

Despite the promising biological activities of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide, several challenges remain in translating these findings to clinical applications. Further research is needed to elucidate the precise mechanisms of action and identify specific molecular targets. Optimization of pharmacokinetic properties, including absorption, distribution, metabolism, and excretion profiles, represents another important area for investigation.

Opportunities for future research include the development of more potent and selective derivatives through rational drug design approaches. Computational methods such as molecular docking and quantitative structure-activity relationship (QSAR) studies could guide the design of optimized compounds with enhanced therapeutic potential. Combination approaches, exploring synergistic effects with established drugs, might also yield promising results.

Recent Advances and Ongoing Research

Recent research has focused on expanding the applications of 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide and its derivatives. Studies exploring the synthesis of hybrid molecules, incorporating the triazole-sulfanyl-acetohydrazide scaffold with other bioactive moieties, have shown promise in developing multitargeted therapeutic agents.

Investigations into the mechanism of action have provided insights into the compound's interactions with specific biological targets, guiding further optimization efforts. Ongoing research continues to explore structure-activity relationships, with the goal of developing more potent and selective derivatives for specific therapeutic applications.